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Compound of Interest

Compound Name: Bezafibrate-d6

Cat. No.: B1379889

This document provides a comprehensive technical overview of Bezafibrate-d6, a deuterated
analog of Bezafibrate, intended for researchers, scientists, and professionals in drug
development. It covers supplier and purchasing information, detailed experimental protocols for
its use as an internal standard, and the core signaling pathways of its parent compound,
Bezafibrate.

Core Compound Information: Bezafibrate

Bezafibrate is a lipid-lowering agent belonging to the fibrate class of drugs.[1] It is primarily
used to treat hyperlipidemia, a condition characterized by elevated levels of fats, such as
triglycerides and cholesterol, in the blood.[2] The therapeutic effects of Bezafibrate are mainly
exerted through its activity as a pan-agonist of the Peroxisome Proliferator-Activated Receptors
(PPARS), specifically the a, y, and & subtypes.[3][4] Its activation of PPARaq, in particular,
modulates the transcription of genes involved in lipid and glucose metabolism, leading to a
reduction in triglycerides and an increase in high-density lipoprotein (HDL) cholesterol.[5][6]

Bezafibrate-d6 is the deuterium-labeled version of Bezafibrate. The substitution of hydrogen
atoms with deuterium results in a heavier, more stable isotope that is chemically identical to the
parent compound but distinguishable by mass spectrometry. This property makes it an ideal
internal standard for quantitative bioanalytical studies, such as pharmacokinetic analyses.
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The following tables summarize the available information for Bezafibrate-d6 and related
deuterated derivatives from various suppliers. Researchers are advised to contact suppliers
directly for the most current pricing, availability, and detailed specifications.

Table 1: Bezafibrate-d6 Supplier Details

Molecular o
. Catalog CAS Molecular . Additional
Supplier Weight ( .
Number Number Formula Information
g/mol )
Simson Accompanied
1219802-74-
Pharma - o] - - by Certificate
Limited of Analysis.[7]
Labeled as a
MedChemEx C19H14D6CIN stable isotope
HY-14669S - 367.88
press Oa4 for research
use only.[8]
Synthetic
TRC- _
LGC Chemistry
B341003- - - -
Standards Reference
10MG _
Material.[9]
Chemical
Name: 2-(4-
(2-(4-
) Chlorobenza
Alentris )
ALN- 1219802-74- C19H14D6CIN mido)ethyl)ph
Research 367.9
B037D02 0[10] Oa4 enoxy)-2-
Pvt. Ltd.
(methyl-
d3)propanoic-
3,3,3-d3 acid.
[10]

Table 2: Related Deuterated Bezafibrate Derivatives
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Molecular
Product . Catalog CAS Molecular . .
Supplier Weight ( Purity
Name Number Number Formula
g/mol )
Hydroxy Please
] CS-F- Not C19H14D6C )
Bezafibrate  Clearsynth ) 383.86 Enquire.
00208 Available INOs
-D6 [11]
97.3% by
Hydroxy Expert
] ] Not C19H14DsN HPLC,;
Bezafibrate  Synthesis ESS0417 ) 383.76
) Available Os 99% atom
-D6 Solutions
D.[12]
] 94.2% by
Bezafibrate
72156-77- HPLC,;
-D6 Acyl C25H22D6C
_ - - 5 543.89 99.1%
Glucuronid INO10
(unlabeled) atom D.
e
[13]

Signaling Pathway of Bezafibrate

Bezafibrate's primary mechanism of action involves the activation of PPAR nuclear receptors.
As a pan-agonist, it binds to PPARa, PPARYy, and PPARJ, which then form a heterodimer with
the Retinoid X Receptor (RXR). This complex binds to specific DNA sequences known as
Peroxisome Proliferator Response Elements (PPRES) in the promoter region of target genes,
thereby regulating their transcription. The activation of PPARa is central to its lipid-lowering
effects.
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Start: Plasma Sample

1. Pipette 100 pL of
plasma sample into a
1.5 mL microcentrifuge tube.

:

2. Add 25 pL of Bezafibrate-d6
Working Solution (IS)

:

3. Add 300 pL of acetonitrile
(protein precipitation agent)

l

4. Vortex mix for 1 minute
to ensure complete mixing
and protein denaturation.

l

5. Centrifuge at 14,000 rpm
for 10 minutes at 4°C.

l

6. Transfer the supernatant
to a clean HPLC vial.

7. Inject a defined volume
(e.g., 10 pL) into the
LC-MS/MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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